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Compound of Interest

Compound Name: 2,3-Dibenzyltoluene

Cat. No.: B3432571

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The majority of available scientific literature focuses on the isomeric mixture of
perhydro-dibenzyltoluene (H18-DBT), which is commercially relevant as a Liquid Organic
Hydrogen Carrier (LOHC). Data specifically for the perhydro-2,3-dibenzyltoluene isomer is not
readily available. Therefore, this guide details the properties of the perhydro-dibenzyltoluene
Isomeric mixture.

Introduction

Perhydro-dibenzyltoluene (H18-DBT), the fully hydrogenated form of dibenzyltoluene (HO-
DBT), is a promising Liquid Organic Hydrogen Carrier (LOHC) for the safe and efficient storage
and transportation of hydrogen.[1] Its favorable characteristics include a high hydrogen storage
capacity, thermal stability, and a wide liquid range.[2][3] This technical guide provides a
comprehensive overview of the core physicochemical properties of H18-DBT, detailed
experimental protocols for their determination, and a visualization of its role in the hydrogen
storage and release cycle.

Physicochemical Properties

The key physicochemical properties of the perhydro-dibenzyltoluene isomeric mixture (H18-
DBT) are summarized in the table below. These properties are crucial for the design and
operation of reactor systems for hydrogenation and dehydrogenation processes.
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Temperature

Pressure

Property Value Reference(s)
(°C) (MPa)
Molecular
C21Hss - - [4]

Formula
Molecular Weight  290.53 g/mol - - [2]
Boiling Point 354.95 °C - Ambient [5]
Melting Point -30 °C - Ambient [2]
Density 910.9 kg/m 3 25 Ambient [5]
Dynamic )

) ) 425 mPa:s 20 Ambient [6]
Viscosity
Hydrogen

yered ] 6.2 wt% - - [1][2]
Storage Capacity
Refractive Index 1.493 25 - [5]

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of
perhydro-dibenzyltoluene.

Density Measurement

The density of H18-DBT is typically determined using an oscillating U-tube densimeter.[6]
o Apparatus: An oscillating U-tube densimeter (e.g., Anton Paar DMA 5000).

o Calibration: The instrument is calibrated with dry air and deionized water at a known
temperature (e.g., 20°C) and ambient pressure.

e Procedure:

o Approximately 1 mL of the H18-DBT sample is injected into the U-tube, ensuring no air
bubbles are present.
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o The U-tube is thermostated to the desired measurement temperature.
o The oscillation period of the U-tube is measured, from which the density is calculated.

o Measurements are repeated multiple times to ensure reproducibility. The standard
deviation is typically in the range of £0.00005 g-cm~3.[6]

Viscosity Measurement

The dynamic viscosity of H18-DBT is measured using a rotational rheometer.[6]

o Apparatus: A rotational rheometer with a cone-plate measuring system (e.g., Anton Paar
MCR 102).

e Procedure:

o A small sample volume (approximately 0.6 mL) is placed onto the center of the measuring
plate.

o The shear rate is varied (e.g., from 100 to 700 s~1) to confirm Newtonian behavior of the
fluid.

o The dynamic viscosity is then measured at a constant shear rate (e.g., 400 s—1) while
controlling the temperature.

o Measurements can be performed during a controlled heating and cooling ramp to assess
the temperature dependency of the viscosity.

Boiling Point Determination

The boiling point of H18-DBT can be determined using a distillation method or a Thiele tube
apparatus.[7][8]

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), and a small test
tube.

e Procedure (Thiele Tube Method):
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o A small amount of the H18-DBT sample is placed in the test tube.
o The capillary tube is inserted into the test tube with the open end down.

o The test tube is attached to a thermometer and immersed in the Thiele tube containing a
heating oil.

o The Thiele tube is gently heated, and the temperature is monitored.

o The boiling point is recorded as the temperature at which a rapid and continuous stream of
bubbles emerges from the capillary tube, and upon cooling, the liquid is drawn back into
the capillary tube.[9]

Hydrogenation and Dehydrogenation Analysis

The degree of hydrogenation (DoH) and dehydrogenation is crucial for monitoring the LOHC
process. This is often determined using spectroscopy and chromatography.

e 1H NMR Spectroscopy: This technique is used to track the progress of the hydrogenation
reaction by observing the disappearance of aromatic proton signals (around 6.5-7.5 ppm)
and the appearance of aliphatic proton signals (around 0.8—-2.5 ppm).[4][10]

e Gas Chromatography (GC): GC coupled with a Flame lonization Detector (FID) or Mass
Spectrometry (MS) is used to quantify the composition of the reaction mixture, including the
relative amounts of HO-DBT, H18-DBT, and partially hydrogenated intermediates.[11]

Hydrogen Storage and Release Workflow

The primary application of perhydro-dibenzyltoluene is in a cyclic process of hydrogenation for
hydrogen storage and dehydrogenation for hydrogen release. This workflow is central to its
function as a Liquid Organic Hydrogen Carrier.
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Caption: The Liquid Organic Hydrogen Carrier (LOHC) cycle of Dibenzyltoluene.

Conclusion

Perhydro-dibenzyltoluene is a well-characterized Liquid Organic Hydrogen Carrier with a robust
set of physicochemical data supporting its application in hydrogen storage technologies. While
specific data for the 2,3-isomer remains elusive, the properties of the isomeric mixture provide
a solid foundation for researchers and engineers working on the development of LOHC-based
systems. The experimental protocols outlined in this guide offer standardized methods for the
characterization of this and similar LOHC materials. The visualized workflow highlights the
central role of the reversible hydrogenation and dehydrogenation processes in the utility of
perhydro-dibenzyltoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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